1-(4-methylphenyl)-4-[2-(4-methyl-1H-pyrazol-1-yl)propanoyl]-2-piperazinone

• IUPAC Name: 1-(4-methylphenyl)-4-[2-(4-methylpyrazol-1-yl)propanoyl]piperazin-2-one
• InChI: InChI=1S/C18H22N4O2/c1-13-4-6-16(7-5-13)21-9-8-20(12-17(21)23)18(24)15(3)22-11-14(2)10-19-22/h4-7,10-11,15H,8-9,12H2,1-3H3
• InChI Key: NKSZXBCJMHAYAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2=O)C(=O)C(C)N3C=C(C=N3)C
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

1-(4-methylphenyl)-4-[2-(4-methyl-1H-pyrazol-1-yl)propanoyl]-2-piperazinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a piperazinone derivative that has been synthesized through a multi-step process, and its unique structure makes it an attractive candidate for drug development.

Scientific Research Applications

Synthesis and Biological Activities

• Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized, displaying potent antibacterial efficacies and biofilm inhibition activities, surpassing those of the reference antibiotic Ciprofloxacin. These compounds, including variants with 1,4-bis[(2-(1H-pyrazolyl)benzofuran-5-yl)methyl]piperazines, show significant inhibitory activities against various bacterial strains, including MRSA and VRE, and effective biofilm inhibition. Additionally, their MurB enzyme inhibitory activity has been studied, showing promising results for compound 5e against MurB with an IC50 value of 3.1 μM, suggesting potential applications in combating bacterial resistance (Mekky & Sanad, 2020).

• Antitumor activities of pyrimidinyl pyrazole derivatives, particularly those containing a 3-phenylpiperazinyl group, have been explored. These compounds exhibit potent cytotoxicity against various tumor cell lines in vitro and show significant in vivo antitumor activity, suggesting their potential as chemotherapeutic agents (Naito et al., 2005).

• The synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety has been reported. These compounds are synthesized through a simple and efficient method, offering potential applications in medicinal chemistry (Bhat et al., 2018).

Molecular Interaction and Pharmacology Studies

• The antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) has been studied for its potent and selective antagonism at the CB1 cannabinoid receptor. Conformational analysis and pharmacophore models for the CB1 receptor ligands have been developed, providing insights into the molecular interaction of this compound with the receptor. This research contributes to the understanding of cannabinoid receptor interactions and the development of new therapeutic agents (Shim et al., 2002).